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Abstract

Promethium-145 (Pm-145), the most stable isotope of the element promethium, is a
radionuclide that decays primarily through electron capture. With a half-life of 17.7 years, its
decay characteristics are of significant interest to researchers in various fields.[1][2] This
technical guide provides an in-depth overview of the gamma ray and X-ray emissions
associated with the decay of Promethium-145. It includes detailed quantitative data on the
emitted radiations, a comprehensive experimental protocol for their measurement, and
visualizations of the decay process and experimental workflow. While Pm-145 does not have
direct applications in drug development, a thorough understanding of its decay properties is
crucial for shielding considerations and for the interpretation of data in experimental settings
where it may be present as a contaminant or an activation product.

Introduction

Promethium, a lanthanide with atomic number 61, has no stable isotopes.[3] Promethium-145
stands out as its longest-lived isotope, with a half-life of 17.7 years.[1] It decays predominantly
via electron capture to Neodymium-145 (Nd-145) and exhibits a very rare alpha decay branch
to Praseodymium-141 (Pr-141).[1][2] Contrary to what might be expected from a typical
radionuclide, Promethium-145 is not a significant gamma ray emitter. Its primary emissions
are in the form of X-rays and Auger electrons, which are products of the electron capture
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process. This guide focuses on the detailed characterization of these low-energy photon
emissions.

Decay Characteristics of Promethium-145

Promethium-145 undergoes radioactive decay through two primary modes:

o Electron Capture (>99%): The nucleus of a Pm-145 atom captures an inner atomic electron,
transforming a proton into a neutron and emitting an electron neutrino. This process leads to
the formation of Neodymium-145. The decay energy for this process is approximately 0.164
MeV.

» Alpha Decay (<<1%): In a very small fraction of decays, the Pm-145 nucleus emits an alpha
particle, transforming into Praseodymium-141.[1]

The electron capture process creates a vacancy in an inner electron shell, which is
subsequently filled by an electron from a higher energy level. This transition results in the
emission of characteristic X-rays or Auger electrons.

Quantitative Emission Data

The following table summarizes the primary photon emissions from the decay of Promethium-
145, with data sourced from ICRP Publication 107. The table includes X-rays and any low-
intensity gamma rays.

Radiation Type Energy (keV) Intensity (%)
X-ray (Ko2) 38.733 25.1

X-ray (Kal) 39.289 46.2

X-ray (KB) 44.5-46.1 12.3

Gamma 67.245 0.0336
Gamma 72.536 0.0013

Note: Intensities are given as the number of photons emitted per 100 decays.
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Experimental Protocol for Measurement of Pm-145
Emissions

The accurate measurement of the low-energy photon emissions from Promethium-145
requires a high-resolution spectroscopy system and a carefully designed experimental
procedure.

Materials and Equipment

* Promethium-145 Source: A calibrated source of known activity, prepared as a thin, uniform
layer on a low-Z backing to minimize self-absorption.

e High-Purity Germanium (HPGe) Detector: A planar or coaxial HPGe detector with a thin
beryllium window for high efficiency at low energies. The detector should have excellent
energy resolution (e.g., <180 eV at 5.9 keV).

» Lead Shielding: A low-background lead shield (typically 10-15 cm thick) with a copper and tin
lining to reduce lead X-ray fluorescence.

e Vacuum Chamber: To minimize attenuation of low-energy photons by air, the source and
detector should be placed in a vacuum chamber.

« NIM Bin and Modules: Including a high-voltage power supply, a spectroscopy amplifier, and a
multi-channel analyzer (MCA).

» Calibration Sources: Calibrated radioactive sources emitting X-rays and gamma rays in the
energy range of interest (e.g., Americium-241, Cadmium-109, Cobalt-57).

Experimental Workflow

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1200467?utm_src=pdf-body
https://www.benchchem.com/product/b1200467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

System Setup and Calibration

Assemble Detector, Shielding, and Electronics

Place Source and Detector in Vacuum Chamber and Evacuate

Perform Energy and Efficiency Calibration with Standard Sources

Data Ac

Acquire Background Spectrum

Acquire Promethium-145 Spectrum

Data Avnalysis

Subtract Background Spectrum

:

Identify and Fit X-ray and Gamma-ray Peaks

:

Calculate Emission Intensities

Click to download full resolution via product page

Figure 1: Experimental workflow for measuring Pm-145 emissions.
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Detailed Methodologies

o System Preparation:
o The HPGe detector is cooled to its operating temperature with liquid nitrogen.

o The detector, preamplifier, amplifier, and MCA are connected and tested for proper
functionality.

o The Promethium-145 source and calibration sources are prepared.

o Energy and Efficiency Calibration:

[¢]

A series of calibrated sources with well-known X-ray and gamma-ray emissions are placed
in the same geometry as the Promethium-145 source.

o Spectra are acquired for each calibration source for a time sufficient to obtain good
statistics in the peaks of interest.

o The positions of the full-energy peaks are used to generate an energy calibration curve
(energy vs. channel number).

o The net peak areas, corrected for the source activity and emission probabilities, are used
to determine the detector's efficiency as a function of energy.

o Background Measurement:

o With the Promethium-145 source removed, a background spectrum is acquired for a long
duration (typically several hours to a day) to accurately characterize the environmental
background radiation and any intrinsic detector background.

e Promethium-145 Measurement:
o The Promethium-145 source is placed in the measurement position.

o A spectrum is acquired for a time sufficient to achieve the desired statistical uncertainty in
the characteristic X-ray peaks.
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o Data Analysis:

(¢]

The background spectrum is subtracted from the Promethium-145 spectrum.

[¢]

The resulting net spectrum is analyzed to identify the characteristic X-ray peaks of
Neodymium (the daughter nuclide).

[¢]

The net area of each peak is determined using a peak-fitting algorithm (e.g., Gaussian fit).

[e]

The emission intensity of each X-ray is calculated using the net peak area, the detector
efficiency at that energy, the source activity, and the acquisition time.

Visualizations
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Figure 2: Simplified decay scheme of Promethium-145.

Applications and Relevance to Drug Development
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Currently, Promethium-145 does not have direct applications in drug development or as a
radiopharmaceutical, primarily due to the more favorable decay characteristics and availability
of other radionuclides. The beta-emitter Promethium-147, for instance, has seen use in various
industrial applications.

However, a comprehensive understanding of the emissions from all isotopes of an element is
critical in the broader context of nuclear medicine and radiopharmaceutical research. For
example, in the production of other medical isotopes, Pm-145 could be an unintended
byproduct. Its presence, even in trace amounts, could contribute to the overall radiation dose
and background signal in sensitive detection systems. Therefore, the data and protocols
presented in this guide are valuable for:

o Radiation safety and dosimetry: Accurate emission data is essential for calculating the dose
to personnel and for designing appropriate shielding.

» Purity analysis of radiopharmaceuticals: Identifying the characteristic X-rays of Nd-145 can
help in quantifying Pm-145 impurities in other radionuclide preparations.

e Background characterization: In low-level counting experiments, understanding all potential
sources of background radiation is crucial for accurate results.

Conclusion

Promethium-145 is a long-lived radionuclide that decays primarily through electron capture,
resulting in the emission of characteristic X-rays and low-intensity gamma rays. This technical
guide has provided a detailed summary of these emissions, a robust experimental protocol for
their measurement using high-resolution gamma spectroscopy, and clear visualizations of the
decay process. While not directly employed in drug development, a thorough knowledge of
Promethium-145's decay properties is indispensable for researchers and scientists in the
nuclear sciences and related fields to ensure radiation safety, perform accurate analyses, and
maintain the quality of radiopharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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